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Compound of Interest

Compound Name:
3-(2,6-Dimethylmorpholin-4-

yl)propanenitrile

CAS No.: 84145-73-3

Cat. No.: B1294537

Get Quote

CAS Number: 84145-73-3 Formula: C₉H₁₆N₂O Molecular Weight: 168.24 g/mol [1][2]

Executive Summary & Chemical Profile
As a Senior Application Scientist, I often observe that "generic" disposal protocols fail to

account for the specific bifunctional nature of aminonitriles. 3-(2,6-Dimethylmorpholin-4-
yl)propanenitrile is not merely an organic solvent; it is a bifunctional intermediate containing a

basic morpholine ring and a reactive nitrile group.[1][2]

Effective disposal requires a strategy that mitigates two primary risks:

Exothermic Protonation: The basic nitrogen in the morpholine ring will react violently with

strong acids.[1]

Cyanide Generation: While organic nitriles are generally stable, thermal decomposition (fire)

or strong acid hydrolysis can release Hydrogen Cyanide (HCN) gas and Nitrogen Oxides

(NOx).[1]
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Standard Operational Directive: This compound must be managed as Hazardous Organic

Waste (Toxic/Ignitable) and directed toward high-temperature incineration with scrubbing

capabilities.

Chemical Hazard Matrix
Property Specification Operational Implication

Physical State Liquid (typically)

Requires secondary

containment; check flash point

(often <100°C for similar MW

nitriles).[1][2]

Functional Groups Nitrile (-CN), Tertiary Amine

DO NOT MIX WITH ACIDS.

Risk of heat generation and

hydrolysis.[1][2]

Toxicity Profile Acute Toxicant (Oral/Dermal)

Assume "Fatal if Swallowed"

based on aminopropionitrile

class data.[1][2]

RCRA Status Not P/U Listed (Characteristic)

Manage as D001 (Ignitable)

and Toxic (check local state

codes).[1][2]

Mechanistic Safety: The "Why" Behind the Protocol
To ensure compliance and safety, one must understand the chemical behavior governing this

disposal path.

The Acid Incompatibility: Unlike simple solvents, this molecule acts as a base. If disposed of

in a "General Organic Waste" container that has been acidified (e.g., with waste acetic or

sulfuric acid), the morpholine nitrogen will protonate.

Risk: This exotherm can pressurize the container or volatilize other solvents.[1]

The Nitrile Hydrolysis Risk: Under acidic conditions and heat (generated by the reaction

above), the nitrile group can hydrolyze.
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Critical Note: While this hydrolysis typically produces ammonia, incomplete combustion or
reaction with strong oxidizers can release HCN. Therefore, the waste stream must be strictly
segregated from oxidizers and acids.[3]

Disposal Workflow Decision Tree
The following logic gate ensures the material ends up in the correct waste stream.
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Waste Generation:
3-(2,6-Dimethylmorpholin-4-yl)propanenitrile

Is the waste Pure or a Mixture?

Pure Chemical
(Expired/Unused)

Reaction Mixture
(Solvent + Reagents)

Segregation Check:
Isolate from Oxidizers

Does the mixture contain
Strong Acids?

ACTION: Neutralize Acid
Slowly to pH 6-8

Yes

No

Select Container:
HDPE or Glass (Amber)
Label: 'Toxic, Flammable'

Manifest Classification:
'Organic Waste - Nitrile Bearing'

(Destined for Incineration)

Click to download full resolution via product page
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Figure 1: Decision logic for segregating aminonitrile waste streams to prevent incompatible

reactions.

Step-by-Step Disposal Protocol
Phase 1: Pre-Treatment & Segregation
Objective: Stabilize the waste before it enters the accumulation container.

pH Verification: If the waste is part of a reaction mixture, test a small aliquot with pH paper.

Requirement: pH must be between 6 and 10.[1]

Action: If acidic (<6), neutralize slowly with saturated Sodium Bicarbonate (

) in an ice bath to manage the exotherm.[1]

Quenching (Trace Amounts): For glassware rinsing, rinse with 10% bleach (Sodium

Hypochlorite) solution.[1] This oxidizes trace nitriles to cyanates/carbonates, rendering them

safer for the general wash. Do not use bleach for bulk disposal (risk of chloramine formation

with the amine).[1]

Phase 2: Accumulation (Satellite Area)
Objective: Safe storage pending pickup.

Container Selection: Use High-Density Polyethylene (HDPE) or Amber Glass.[1] Avoid metal

cans if the waste is potentially corrosive or wet.[1]

Labeling:

Primary Identifier: "Hazardous Waste - 3-(2,6-Dimethylmorpholin-4-yl)propanenitrile"[1]

[2]

Hazard Checkboxes: [x] Toxic [x] Flammable (if in solvent) [x] Irritant.[1]

Special Note: Add a distinct sticker or note: "CONTAINS NITRILES - DO NOT ACIDIFY."

Venting: Ensure the cap is vented if there is any risk of ongoing slow reaction, though a tight

seal is standard for stable organic waste.
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Phase 3: Final Disposal (Contractor Hand-off)
Objective: Permanent destruction.[1]

Profile Creation: When submitting the waste profile to your EHS or waste vendor (e.g., Clean

Harbors, Veolia), explicitly list the CAS: 84145-73-3.[1]

Disposal Code: Assign the waste stream to Fuel Blending or Incineration.[1]

Why: Biological treatment (sewer) is strictly prohibited due to aquatic toxicity.[1] Landfill is

prohibited for liquid organic hazardous waste.[1]

Mechanism:[3][4][5] High-temperature incineration (>1000°C) with secondary combustion

ensures the nitrile carbon-nitrogen bond is fully oxidized to

and

(or captured

), preventing cyanide release.[1][2]

Emergency Procedures: Spills
In the event of a spill outside the fume hood:

Evacuate & Ventilate: The vapor may be toxic.[1] Clear the immediate area.[1][6][7]

PPE: Don Butyl Rubber or Silver Shield gloves.[1] Standard Nitrile gloves provide only

splash protection for this class of compound and may degrade quickly if the carrier solvent is

aggressive (e.g., DCM).

Absorbent Selection:

Use Universal Absorbent Pads or Vermiculite.[1]

Contraindication: Do not use sawdust or paper towels if the substance is neat (pure), as

this increases flammability surface area.[1]

Decontamination:
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Absorb the bulk liquid.[1]

Wipe the surface with a mild detergent followed by water.[1]

Collect all cleanup materials into the hazardous waste container labeled "Debris

contaminated with Aminonitriles."[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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